Cas no 1443341-14-7 (4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol)

• Product Name: 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol
• CAS No: 1443341-14-7
• MF: C₁₅H₁₅FO₂
• MW: 246.276808023453
• MDL: MFCD07774955
• CID: 5219068
• Update Time: 2026-03-06

4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol
• 2-(3'-Fluoro-4'-methoxy-[1,1'-biphenyl]-4-yl)ethanol

• MDL： MFCD07774955
• Inchi： 1S/C15H15FO2/c1-18-15-7-6-13(10-14(15)16)12-4-2-11(3-5-12)8-9-17/h2-7,10,17H,8-9H2,1H3
• InChI Key： PWTPXAGGCURCSO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)CCO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 239
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol

4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol

The compound 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol, also known by its CAS number 1443341-14-7, is a versatile organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a phenethyl alcohol backbone with a fluorinated and methoxylated aromatic ring. The presence of the fluorine and methoxy groups introduces distinct electronic and steric properties, making it an attractive target for various chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol through a variety of methodologies. One notable approach involves the Suzuki-Miyaura coupling reaction, which allows for the precise construction of the biaryl structure. This method has been optimized to achieve high yields and excellent regioselectivity, making it a cornerstone in the production of this compound on an industrial scale. Additionally, researchers have explored the use of microwave-assisted synthesis to further accelerate the reaction process, reducing production time while maintaining product quality.

The pharmacological properties of 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol have garnered significant attention in recent years. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to modulate key inflammatory pathways such as COX-2 and NF-kB has been extensively investigated. Preclinical trials have shown that this compound can effectively reduce inflammation in models of arthritis and neurodegenerative diseases, highlighting its potential as a future drug candidate.

In the agrochemical sector, 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol has been evaluated for its pesticidal properties. Research indicates that this compound possesses significant insecticidal activity against a range of agricultural pests, including aphids and whiteflies. Its mechanism of action involves interference with the insect's nervous system, leading to paralysis and eventual mortality. Furthermore, studies have shown that this compound exhibits low toxicity to non-target organisms, making it an environmentally friendly alternative to conventional pesticides.

The material science applications of 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol are equally compelling. This compound has been utilized as a precursor in the synthesis of advanced materials such as polyurethanes and thermoplastics. Its ability to form stable polymer networks has led to its incorporation into high-performance materials used in aerospace and automotive industries. Recent research has focused on enhancing the mechanical properties of these materials through controlled polymerization techniques, further expanding the utility of this compound.

From a sustainability perspective, efforts have been made to develop eco-friendly synthesis routes for 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during production. For instance, solvent-free reactions and catalytic systems have been implemented to achieve higher atom economy while lowering environmental impact.

In conclusion, 4-(3-Fluoro-4-methoxyphenyl)phenethyl alcohol (CAS No: 1443341-14-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with advancements in synthetic methods and pharmacological research, positions it as a key molecule in modern chemical innovation. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in addressing global challenges in health, agriculture, and materials science.